4-Bromo-2,2-dimethylhexane-3-one

• Molecular Formula: C8H15BrO
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 4-bromo-2,2-dimethylhexan-3-one
• InChI: InChI=1S/C8H15BrO/c1-5-6(9)7(10)8(2,3)4/h6H,5H2,1-4H3
• InChI Key: CTJLFSBISMWMJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C(C)(C)C)Br

Description

4-Bromo-2,2-dimethylhexane-3-one is a brominated ketone with the molecular formula C₈H₁₅BrO. It features a six-carbon chain with a ketone group at position 3, a bromine atom at position 4, and two methyl groups at position 2. Its reactivity is influenced by the electron-withdrawing ketone group and the steric hindrance from the methyl substituents, which may affect nucleophilic substitution or elimination reactions involving the bromine atom.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 4-bromo-2,2-dimethylhexane-3-one, the following structurally related brominated ketones and alkanes are compared:

Structural Analogues

4-Bromo-2-methylhexan-3-one

• Formula : C₇H₁₃BrO
• Key Differences : Lacks one methyl group at position 2, reducing steric hindrance. This increases its reactivity in nucleophilic substitutions compared to 4-bromo-2,2-dimethylhexane-3-one.
• Applications : Used in asymmetric synthesis of chiral alcohols due to its less hindered structure.

5-Bromo-2,2-dimethylheptan-3-one

• Formula : C₉H₁₇BrO
• Key Differences : Longer carbon chain (7 vs. 6 carbons), which may alter solubility and boiling point. The bromine at position 5 reduces electronic effects on the ketone group compared to position 3.

Functional Group Variations

2-Bromo-3,4-dimethoxybenzaldehyde (from )

• Formula : C₉H₉BrO₃
• Key Differences : Aromatic brominated aldehyde with methoxy substituents. Higher melting point (86°C) compared to aliphatic bromo-ketones like 4-bromo-2,2-dimethylhexane-3-one, which typically have lower melting points due to weaker intermolecular forces.

The absence of a carbonyl reduces polarity and reactivity toward nucleophiles. Stereochemistry (3S,4R) may influence chiral applications.

Comparative Data Table

Compound	Molecular Formula	Functional Group	Melting Point (°C)	Key Reactivity
4-Bromo-2,2-dimethylhexane-3-one	C₈H₁₅BrO	Ketone	Not reported	Moderate SN2 due to steric hindrance
2-Bromo-3,4-dimethoxybenzaldehyde	C₉H₉BrO₃	Aldehyde	86	Electrophilic aromatic substitution
(3S,4R)-3-Bromo-2,4-dimethylhexane	C₈H₁₇Br	Alkane	Not reported	SN2 reactions (stereospecific)

Research Findings

• Reactivity : The ketone group in 4-bromo-2,2-dimethylhexane-3-one stabilizes adjacent carbocations, making it useful in elimination reactions (e.g., dehydrohalogenation). However, steric hindrance from the dimethyl groups slows SN2 mechanisms compared to less hindered analogues.
• Synthetic Utility : Brominated alkanes like (3S,4R)-3-bromo-2,4-dimethylhexane are preferred for stereoselective coupling reactions, while aromatic bromo-aldehydes (e.g., ) are used in heterocyclic synthesis.